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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

Essential Safety and Handling of 2,3-
Diethylaniline
Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Diethylaniline was not readily available

through the conducted searches. The following guidance is based on the safety data for the

closely related isomers, N,N-diethylaniline and 2,6-diethylaniline. It is imperative to consult the

specific SDS for 2,3-Diethylaniline upon acquisition for definitive safety protocols.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2,3-Diethylaniline. The operational

and disposal plans herein are designed to ensure the safe handling of this chemical in a

laboratory setting.

Hazard Summary
Based on data for related isomers, 2,3-Diethylaniline should be treated as a substance that is

toxic if swallowed, in contact with skin, or inhaled.[1][2][3][4] It may cause skin irritation and

potential damage to organs through prolonged or repeated exposure.[2][3][4][5] It is also

considered toxic to aquatic life with long-lasting effects.[2]

Physical and Chemical Properties (for N,N-Diethylaniline and 2,6-Diethylaniline)
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Property Value Source

Appearance Liquid [4]

Boiling Point 217 °C (N,N-diethylaniline) [2][4]

Flash Point
88 °C (closed cup) (N,N-

diethylaniline)
[4]

Density
0.938 g/mL at 25 °C (N,N-

diethylaniline)
[2][4]

Vapor Pressure
1 mmHg at 49.7 °C (N,N-

diethylaniline)
[4]

Vapor Density 5.2 (vs air) (N,N-diethylaniline) [4]

Operational Plan: Safe Handling
1. Engineering Controls:

Always handle 2,3-Diethylaniline in a properly functioning chemical fume hood.[3]

Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects against splashes and

vapors.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Always

inspect gloves for integrity

before use.

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat. A chemical-

resistant apron and sleeves

are recommended when

handling larger quantities.

Protects against skin contact.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary for

operations with a high potential

for aerosolization or if

engineering controls are not

sufficient.

Prevents inhalation of toxic

vapors.

3. Handling Procedures:

Before handling, ensure all necessary PPE is donned correctly.

Visually inspect the container for any damage or leaks.

Handle and open the container with care.[3]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of vapor or mist.[5]

Keep away from heat, sparks, and open flames.[2]
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Use only in a well-ventilated area.[2]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands thoroughly after handling.[2]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and acids.[5]

Keep the container tightly closed.[2][3]

Store locked up.[3]

Disposal Plan
1. Waste Collection:

Collect all waste containing 2,3-Diethylaniline in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) department.

2. Disposal Method:

Dispose of contents and container in accordance with local, state, and federal regulations.

This material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Do not allow the product to enter drains.[3]

Emergency Procedures: Spill Response Workflow
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Spill Occurs

Assess Spill Severity
(Minor vs. Major)

Evacuate Immediate Area
Alert Others Nearby

Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Minor Spill
(If trained and safe to do so)

Call Emergency Services
and EHS

Complete Incident Report

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a 2,3-Diethylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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